3-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(4-methyl-2-pyridinyl)propanamide

• Molecular Formula: C16H17F3N4O
• Molecular Weight: 338.33 g/mol
• IUPAC Name: 3-[5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]-N-(4-methylpyridin-2-yl)propanamide
• InChI: InChI=1S/C16H17F3N4O/c1-10-4-6-20-14(8-10)21-15(24)5-7-23-12(11-2-3-11)9-13(22-23)16(17,18)19/h4,6,8-9,11H,2-3,5,7H2,1H3,(H,20,21,24)
• InChI Key: OUPXMXQFHIWXLE-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC=C1)NC(=O)CCN2C(=CC(=N2)C(F)(F)F)C3CC3

Description

3-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(4-methyl-2-pyridinyl)propanamide, also known as CP-690,550, is a potent and selective inhibitor of Janus kinase 3 (JAK3). JAK3 is a tyrosine kinase that plays a critical role in the signal transduction pathways of cytokines and growth factors. CP-690,550 has been extensively studied for its potential therapeutic applications in various autoimmune and inflammatory diseases.

Mechanism of Action

3-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(4-methyl-2-pyridinyl)propanamide exerts its pharmacological effects by selectively inhibiting JAK3, which is a key signaling molecule in the cytokine receptor-mediated signaling pathway. JAK3 is primarily expressed in hematopoietic cells and plays a critical role in the development and activation of T cells, B cells, and natural killer cells. By inhibiting JAK3, 3-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(4-methyl-2-pyridinyl)propanamide effectively suppresses the activity of these immune cells and reduces the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
3-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(4-methyl-2-pyridinyl)propanamide has been shown to effectively reduce the production of pro-inflammatory cytokines such as interleukin-2, interleukin-4, interleukin-6, interleukin-12, and interferon-gamma. It also reduces the activation and proliferation of T cells and other immune cells. These effects contribute to the overall anti-inflammatory and immunosuppressive effects of 3-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(4-methyl-2-pyridinyl)propanamide.

Advantages and Limitations for Lab Experiments

3-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(4-methyl-2-pyridinyl)propanamide is a potent and selective inhibitor of JAK3, which makes it an ideal tool for studying the role of JAK3 in various cellular and molecular processes. However, its immunosuppressive effects may limit its use in certain experiments that require intact immune responses. In addition, 3-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(4-methyl-2-pyridinyl)propanamide has a relatively short half-life and may require frequent dosing in in vivo experiments.

Future Directions

3-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(4-methyl-2-pyridinyl)propanamide has shown great promise as a potential therapeutic agent for various autoimmune and inflammatory diseases. However, further research is needed to fully understand its pharmacological effects and potential side effects. Future studies should focus on optimizing the dosing regimen and identifying potential biomarkers of response to 3-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(4-methyl-2-pyridinyl)propanamide. In addition, the development of more selective JAK3 inhibitors may lead to the discovery of new therapeutic targets and treatment options for these diseases.

Synthesis Methods

3-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(4-methyl-2-pyridinyl)propanamide can be synthesized through a series of chemical reactions starting from 5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-1-carboxylic acid. The synthesis involves the formation of an amide bond between the carboxylic acid group of the pyrazole derivative and the primary amine of 4-methyl-2-pyridinylamine. The final product is obtained after purification by column chromatography.

Scientific Research Applications

3-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(4-methyl-2-pyridinyl)propanamide has been extensively studied for its potential therapeutic applications in various autoimmune and inflammatory diseases such as rheumatoid arthritis, psoriasis, inflammatory bowel disease, and multiple sclerosis. It has been shown to effectively suppress the activity of T cells and other immune cells that play a critical role in the pathogenesis of these diseases.